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Compound of Interest

Compound Name: Ethyl pentadecanoate

Cat. No.: B153911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl pentadecanoate (CAS No. 41114-00-5), the ethyl ester of pentadecanoic acid, is a fatty

acid ethyl ester (FAEE) with the molecular formula C17H34O2.[1][2] It is a colorless to pale

yellow liquid characterized by a pleasant, fruity odor.[3] This compound is utilized in the food

and fragrance industries as a flavoring and fragrance agent and is also found in cosmetic

formulations for its emollient properties. In the research and development sector, ethyl
pentadecanoate serves as a standard in the study of lipid metabolism and fatty acid synthesis.

Its potential as a carrier in drug delivery systems is also being explored. This document

provides a comprehensive overview of its core physicochemical properties, outlines standard

experimental protocols for their determination, and illustrates its functional relationships.

Core Physicochemical Properties
The quantitative physicochemical data for ethyl pentadecanoate are summarized in the table

below for ease of reference and comparison.
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Property Value Reference(s)

Molecular Formula C17H34O2

Molecular Weight 270.45 g/mol

Appearance
Colorless to almost colorless

clear liquid

Melting Point 11 - 14 °C

Boiling Point
312 - 314 °C at 760 mmHg

157 - 159 °C at 5 mmHg

Density 0.858 - 0.866 g/mL at 20-25 °C

Refractive Index n20/D 1.439 - 1.440

Solubility

Insoluble in water (0.01172

mg/L at 25 °C est.) Soluble in

alcohol

Vapor Pressure
0.000470 mmHg at 25 °C

(est.)

Flash Point 141.67 °C (287.00 °F) TCC

logP (Octanol/Water) 5.641 - 7.409 (est.)

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of fatty acid

esters like ethyl pentadecanoate are well-established. The following sections describe

generalized methodologies based on standard procedures.

Determination of Melting Point
The melting point of fats and fatty acid esters is determined using the capillary tube method.

Sample Preparation: The sample is first melted and filtered to remove impurities and

moisture. Several clean capillary tubes are dipped into the liquid sample to a height of
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approximately 10 mm. The end of the tube containing the sample is then fused shut. The

tubes are refrigerated at 4-10°C for at least 16 hours to ensure complete crystallization.

Apparatus: A standard melting point apparatus is used, consisting of a heated bath (e.g.,

water or oil), a calibrated thermometer, and a means for gentle agitation.

Procedure: The capillary tube is attached to the thermometer, ensuring the sample is aligned

with the thermometer bulb. The assembly is immersed in the bath, which is heated at a

controlled rate (e.g., 0.5°C per minute). The melting range is recorded from the temperature

at which the substance begins to melt to the temperature at which it becomes a completely

clear liquid. Differential Scanning Calorimetry (DSC) is another advanced method that

provides highly accurate melting point data by measuring the heat flow required to melt the

sample.

Determination of Boiling Point
The boiling point is determined at a given atmospheric pressure. OECD Guideline 103 outlines

several suitable methods.

Apparatus: Methods include using an ebulliometer, dynamic vapor pressure measurement,

or distillation apparatus. For small sample volumes, the Siwoloboff method is appropriate.

Procedure (Distillation Method): The substance is placed in a distillation flask connected to a

condenser and a calibrated thermometer. The flask is heated, and the vapor temperature is

recorded when the substance is boiling and a stable temperature is reached. This

temperature is the boiling point at the recorded atmospheric pressure.

Pressure Correction: Boiling points measured at pressures other than standard atmospheric

pressure (760 mmHg or 101.325 kPa) must be corrected.

Determination of Density
For liquids like ethyl pentadecanoate, density is typically determined using a pycnometer,

hydrometer, or digital density meter based on Archimedes' principle.

Apparatus: A pycnometer (a glass flask with a precise volume), a balance accurate to at

least 0.001 g, and a temperature-controlled water bath.
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Procedure:

The mass of the clean, dry pycnometer is accurately measured.

The pycnometer is filled with the sample liquid, and care is taken to avoid air bubbles.

The filled pycnometer is placed in a thermostatic bath at a specified temperature (e.g.,

20°C) until thermal equilibrium is reached.

The mass of the pycnometer and the liquid is measured.

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and is

determined using a refractometer.

Apparatus: A standard refractometer (e.g., Abbé refractometer) with a temperature-controlled

prism and a monochromatic light source (typically a sodium D line, 589 nm).

Procedure:

The refractometer prisms are cleaned and dried.

A few drops of the liquid sample are placed on the lower prism.

The prisms are closed, and the sample is allowed to reach the set temperature (e.g.,

20°C).

The light source is positioned, and the instrument is adjusted to bring the dividing line

between the light and dark fields into sharp focus on the crosshairs.

The refractive index is read directly from the instrument's scale.

Determination of Partition Coefficient (logP o/w)
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The n-octanol/water partition coefficient (logP) is a measure of a compound's lipophilicity. The

Shake Flask Method (OECD Guideline 107) and the HPLC Method (OECD Guideline 117) are

commonly used.

Shake Flask Method (OECD 107):

A solution of the test substance in n-octanol (pre-saturated with water) is prepared.

This solution is mixed with a predetermined volume of water (pre-saturated with n-octanol)

in a vessel.

The mixture is agitated until equilibrium is reached.

The phases are separated, typically by centrifugation.

The concentration of the substance in each phase is determined using a suitable

analytical method (e.g., GC, HPLC).

The logP is calculated as the logarithm of the ratio of the concentration in the n-octanol

phase to the concentration in the aqueous phase.

HPLC Method (OECD 117): This method uses reversed-phase high-performance liquid

chromatography to estimate logP by correlating the retention time of the substance with that

of known standards with defined logP values.

Logical Relationships and Applications
The following diagram illustrates the relationships between the properties of ethyl
pentadecanoate and its diverse applications.
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Applications derived from physicochemical properties of ethyl pentadecanoate.

Safety and Handling
Ethyl pentadecanoate is considered to be of low hazard to human health under normal use

conditions. However, standard laboratory safety practices should always be observed. This

includes avoiding contact with skin and eyes, preventing inhalation of fumes, and using the

substance in a well-ventilated area. Personal protective equipment such as safety glasses and

gloves is recommended. The substance is stable under normal conditions but should be kept

away from strong oxidizing agents and sources of ignition. For detailed safety information,

consult the appropriate Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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